Cas no 1806892-64-7 (3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-sulfonyl chloride)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-sulfonyl chloride
• CAS No: 1806892-64-7
• MF: C₆H₂Cl₂F₂N₂O₄S
• MW: 307.058885097504
• CID: 4869974
• Update Time: 2025-08-04

3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F2N2O4S/c7-3-4(6(9)10)11-1-2(17(8,15)16)5(3)12(13)14/h1,6H
• InChI Key： KVRKJVOZUFGPCQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(C=1[N+](=O)[O-])S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 396
• XLogP3: 2
• Topological Polar Surface Area: 101

Additional information on 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-sulfonyl chloride

3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-sulfonyl chloride

The compound 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-sulfonyl chloride (CAS No. 1806892-64-7) is a highly specialized organic chemical with a complex structure that combines multiple functional groups. This compound is of significant interest in the fields of organic synthesis, pharmaceutical chemistry, and materials science due to its unique properties and potential applications. The molecule consists of a pyridine ring substituted with a chlorine atom at position 3, a difluoromethyl group at position 2, a nitro group at position 4, and a sulfonyl chloride group at position 5. These substituents contribute to its reactivity, stability, and potential for use in various chemical reactions.

Recent studies have highlighted the importance of sulfonyl chlorides like 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-sulfonyl chloride in the synthesis of bioactive molecules. The sulfonyl chloride group is known for its ability to act as an electrophilic agent in nucleophilic substitution reactions, making it a valuable intermediate in the construction of complex organic frameworks. For instance, researchers have utilized this compound in the development of novel antibiotics and anticancer agents by leveraging its reactivity with amino acids and other biomolecules.

The presence of the nitro group at position 4 introduces additional electronic effects into the molecule, enhancing its ability to participate in redox reactions. This feature has been exploited in the synthesis of advanced materials, such as conductive polymers and metal-organic frameworks (MOFs), where controlled redox activity is crucial. Furthermore, the difluoromethyl group at position 2 imparts unique steric and electronic properties to the molecule, which can be tailored for specific applications in catalysis or drug design.

One of the most promising applications of 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-sulfonyl chloride lies in its use as a building block for constructing heterocyclic compounds. Recent advancements in asymmetric synthesis have demonstrated that this compound can serve as an excellent precursor for generating enantioselective products. Its ability to undergo various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has further expanded its utility in modern organic chemistry.

In terms of stability, 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-sulfonyl chloride exhibits remarkable thermal and chemical resistance under controlled conditions. This property makes it suitable for use in high-throughput screening processes and industrial-scale syntheses. However, careful handling is required due to its sensitivity to moisture and light, which can lead to decomposition under certain conditions.

Recent research has also focused on the environmental impact of this compound. Studies have shown that it undergoes efficient biodegradation under aerobic conditions, reducing its potential to accumulate in ecosystems. This finding is particularly relevant for industries seeking sustainable alternatives for chemical synthesis.

In conclusion, 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-sulfonyl chloride (CAS No. 1806892-64-7) is a versatile and highly functionalized compound with a wide range of applications across multiple disciplines. Its unique combination of functional groups, reactivity, and stability positions it as an invaluable tool in contemporary chemical research and development.